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Compound of Interest

Compound Name: Diphenylsilane

Cat. No.: B1312307 Get Quote

Essential Safety and Handling Guide for
Diphenylsilane
This guide provides immediate safety, operational, and disposal protocols for the handling of

Diphenylsilane in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Immediate Safety and Hazard Information
Diphenylsilane is a chemical that requires careful handling due to its potential hazards. It is

classified as a skin, eye, and respiratory irritant.[1][2][3] Exposure can cause irritation upon

contact or inhalation.[1][4] In the event of a fire, it may produce irritating fumes and organic acid

vapors.[4]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do so. Seek medical attention.[1]

[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.[1][3][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[1]

[3]

Ingestion: Clean the mouth with water and seek medical attention. Do not induce vomiting.[1]

[2][3]

Chemical and Physical Properties
The following table summarizes key quantitative data for Diphenylsilane.

Property Value

Molecular Formula C12 H12 Si

CAS Number 775-12-2

Appearance Colorless Liquid

Odor Odorless

Boiling Point 95 - 97 °C / 203 - 206.6 °F

Flash Point 98 °C / 208.4 °F

Specific Gravity 0.990

Vapor Density 6.36

Source:[1]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure and ensure safety, the following engineering controls and PPE are

mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably using a chemical fume hood for local exhaust.[4][5]
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Ensure that emergency eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[2][3][4]

Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

29 CFR 1910.133 or European Standard EN166. Do not wear contact lenses.[2][4] A face

shield may be required if there is a significant splash hazard.[6]

Hand Protection: Use neoprene or nitrile rubber gloves.[4] Gloves should be inspected

before use and disposed of properly after handling the chemical.[7]

Skin and Body Protection: Wear suitable protective clothing or a lab coat to prevent skin

contact.[4][5] Ensure shoes cover the entire foot.[6]

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH-certified combination organic vapor/acid gas respirator.[4]

Operational Plan: Step-by-Step Handling Protocol
Preparation and Storage:

Procurement and Storage: Upon receipt, store Diphenylsilane in a cool, dry, and well-

ventilated area away from heat, sparks, and open flames.[1][4][5]

Container Integrity: Keep the container tightly closed and store under an inert atmosphere,

as the material can be moisture-sensitive.[1][2][8]

Incompatible Materials: Store separately from strong oxidizing agents, alkalis, metal salts,

and precious metals.[1][2][4]

Handling Procedure:

Work Area Setup: Designate a specific area for handling within a chemical fume hood.

Don PPE: Before handling, put on all required personal protective equipment as detailed in

Section 3.
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Chemical Dispensing: Dispense the required amount of Diphenylsilane carefully, avoiding

splashing.

Reaction Setup: If used in a reaction, ensure the apparatus is secure and properly

assembled.

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly with

mild soap and water before leaving the work area.[4] Contaminated clothing should be

removed and washed before reuse.[1][4]

Emergency and Disposal Plans
Spill Response:

Evacuate: Evacuate all non-essential personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated.

Contain Spill: Use an inert absorbent material like sand, silica gel, or a universal binder to

soak up the spill.[1][2] Do not use combustible materials like sawdust.

Collect Waste: Sweep or shovel the absorbed material into a suitable, closed container for

disposal.[1][4] Use non-sparking tools.[5]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

All waste materials, including empty containers and contaminated absorbents, should be

treated as hazardous waste.

Dispose of the chemical waste via incineration at an approved waste disposal plant.[1][4]

Follow all local, regional, and national regulations for hazardous waste disposal.[3][4] Do not

release into the environment or allow entry into sewers or public waters.[4]

Workflow for Handling Diphenylsilane
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The following diagram outlines the logical workflow for the safe handling of Diphenylsilane,

from initial preparation to final disposal.

1. Preparation Phase

2. Handling Phase

3. Emergency & Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Diphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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